(2-methoxyphenyl){1-[(3-methyl-2-quinoxalinyl)methyl]-3-piperidinyl}methanone

• IUPAC Name: (2-methoxyphenyl)-[1-[(3-methylquinoxalin-2-yl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C23H25N3O2/c1-16-21(25-20-11-5-4-10-19(20)24-16)15-26-13-7-8-17(14-26)23(27)18-9-3-6-12-22(18)28-2/h3-6,9-12,17H,7-8,13-15H2,1-2H3
• InChI Key: HXLFFJMYGZXYGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C1CN3CCCC(C3)C(=O)C4=CC=CC=C4OC
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

(2-methoxyphenyl){1-[(3-methyl-2-quinoxalinyl)methyl]-3-piperidinyl}methanone is a chemical compound with potential applications in scientific research. It is commonly referred to as MQPM and is a member of the quinoxaline family of compounds. MQPM has been shown to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of MQPM involves its ability to bind to the dopamine transporter and inhibit the reuptake of dopamine from the synapse. This results in an increase in the concentration of dopamine in the synapse, leading to enhanced neurotransmission and activation of the reward pathway in the brain.
Biochemical and Physiological Effects
MQPM has been shown to have a variety of biochemical and physiological effects, including the induction of locomotor activity, the enhancement of conditioned place preference, and the modulation of dopamine release in the striatum. It has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MQPM in laboratory experiments is its high affinity for the dopamine transporter, which allows for precise modulation of dopamine neurotransmission. However, one limitation is that its effects may be influenced by other neurotransmitter systems, making it difficult to isolate the specific effects of dopamine.

Future Directions

There are several future directions for research involving MQPM, including the development of new drugs targeting the dopamine transporter, the investigation of its effects on other neurotransmitter systems, and the exploration of its potential therapeutic applications for addiction and substance abuse. Additionally, further studies are needed to fully understand the biochemical and physiological effects of MQPM and its potential limitations in laboratory experiments.

Synthesis Methods

The synthesis of MQPM involves a multi-step process that begins with the preparation of 2-methoxyphenylacetic acid. This acid is then converted to the corresponding acid chloride, which is reacted with 3-methyl-2-quinoxalinemethylamine to produce the intermediate product. The final step involves the reaction of this intermediate with piperidine and formaldehyde to yield MQPM.

Scientific Research Applications

MQPM has been used in a variety of scientific research applications, including the study of neurotransmitter systems, the development of new drugs, and the investigation of the mechanisms underlying addiction and substance abuse. It has been shown to have a high affinity for the dopamine transporter, making it a useful tool for studying the role of dopamine in the brain.